Fusarenone X

cytotoxicity screening mycotoxin bioassay insect cell model
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H22O8
Molecular Weight 354.4 g/mol
Cat. No. B15979828
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameFusarenone X
Molecular FormulaC17H22O8
Molecular Weight354.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H22O8/c1-7-4-9-16(5-18,12(22)10(7)20)15(3)13(24-8(2)19)11(21)14(25-9)17(15)6-23-17/h4,9,11-14,18,21-22H,5-6H2,1-3H3
InChIKeyXGCUCFKWVIWWNW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
SolubilitySoluble in ethyl acetate, ethanol, methanol and chloroform; insoluble in n-hexane and n-pentane

Fusarenone X (FX) Product Overview


Fusarenone X (FX; 4-acetylnivalenol) is a type B trichothecene mycotoxin primarily produced by Fusarium crookwellense and related fungi, frequently co-occurring with deoxynivalenol (DON) and nivalenol (NIV) in cereal grains [1]. As a sesquiterpenoid epoxide, FX exerts toxicity through ribosome binding and inhibition of peptidyl transferase activity, leading to potent protein synthesis arrest, DNA synthesis disruption, and induction of apoptosis in actively dividing cells [1]. FX is recognized as more acutely toxic than its in-class analogs DON and NIV in multiple experimental systems, yet it remains less extensively characterized, creating a critical gap in compound-specific reference data for researchers in toxicology, food safety, immunology, and analytical chemistry.

Type B trichothecene mycotoxin research compound; requires compound-specific validation as it is not interchangeable with DON or NIV.
Supports cytotoxicity screening, immunotoxicity modeling, and toxicokinetic studies where a steep dose-response profile is needed.
Reported as a prodrug with higher oral absorption than nivalenol, enabling oral toxicology and prodrug conversion research.
Use as an analytical reference standard in co-contamination source attribution and hazard characterization studies.

Why FX Cannot Be Replaced by DON or NIV


Despite a shared 12,13-epoxytrichothecene core, type B trichothecenes exhibit critical pharmacodynamic, pharmacokinetic, and toxicological divergences that preclude generic inter-substitution. FX is the 4-acetyl ester of nivalenol and functions as a prodrug with markedly superior oral absorption and systemic exposure compared to its deacetylated counterpart [1]. Head-to-head cytotoxicity studies consistently rank FX > NIV > DON in potency across insect, human lymphocyte, and respiratory epithelial cell models, with FX exceeding DON's potency by up to 158-fold in some assays [2]. Furthermore, transcriptomic profiling reveals that FX and DON activate distinct intestinal inflammatory pathways, meaning that experimental outcomes obtained with DON or NIV cannot be directly extrapolated to FX-mediated toxicity [3]. These multi-dimensional differences—spanning absorption, conversion kinetics, cellular potency, and gene expression signatures—render FX a non-interchangeable tool compound and a unique analytical reference standard that demands compound-specific validation in any procurement or experimental design decision.

PK divergence FX shows distinct oral absorption and conversion kinetics; the reported 10× higher AUC vs. NIV means exposure profiles cannot be extrapolated from NIV or DON data.
Cytotoxicity gap Direct comparisons rank FX > NIV > DON; the magnitude of difference (up to 158-fold in some cell models) means DON or NIV cannot serve as potency references for FX.
Pathway specificity Transcriptomic profiling reveals FX activates intestinal inflammatory pathways not engaged by DON; experimental outcomes obtained with DON do not directly transfer to FX-mediated toxicity.

FX Comparative Evidence vs. Key Analogs


Insect Cell Cytotoxicity Ranking vs. DON

In a direct head-to-head MTT cytotoxicity assay using Spodoptera frugiperda (SF-9) insect cells, FX yielded an IC50 of 0.3 µM, compared to 47.6 µM for deoxynivalenol (DON) and 5.3 µM for nivalenol (NIV) [1]. This corresponds to a 158-fold greater cytotoxicity versus DON and an 18-fold advantage over NIV. By Trypan blue dye exclusion, the CC50 values were FX 0.4 µM, DON 45.0 µM, and NIV 9.5 µM, confirming the same potency rank order with an alternative viability endpoint. The assay further positioned FX alongside the highly toxic type A trichothecene diacetoxyscirpenol (DAS; IC50 0.5 µM), underscoring FX's exceptionally steep dose-response profile.

Insect Cell IC50
Head-to-head
FX: 0.3 µM · DON: 47.6 µM (158× diff); NIV: 5.3 µM
Trypan blue CC50: FX 0.4 µM · DON 45.0 µM
Supports cytotoxicity assay sensitivity ranking
SF-9 lepidopteran cells, 48 h, MTT/Trypan blue
cytotoxicity screening mycotoxin bioassay insect cell model IC50 comparison

Human T-Lymphocyte Cytotoxicity Comparison

A direct comparative MTT cytotoxicity study in Jurkat human T cells established the unambiguous potency rank order FX > NIV > DON for individual toxin exposures [1]. The study further demonstrated that binary and ternary mixtures at high concentrations exhibit antagonism rather than additivity—the combined IC50 of the ternary mixture (DON + NIV + FX) was higher than that of FX alone, indicating that the strongest individual toxicant, FX, governs the overall mixture behavior. At IC75 concentrations, apoptosis induction was significantly elevated in all treatment groups versus control, but no significant differences were observed among single-toxin groups, suggesting FX achieves equivalent maximal apoptotic effect at a lower molar concentration.

Human T‑Cell Rank
Head-to-head
Individual IC50 rank: FX > NIV > DON
Ternary mixture IC50: FX alone most potent; antagonism observed
Supports immunotoxicity model dynamic range assessment
Jurkat human T cells, MTT, single and combination exposures
immunotoxicity human T cell IC50 ranking apoptosis

Oral Toxicokinetics vs. Nivalenol in Mice

In a rigorously controlled comparative fate study, mice received equivalent oral doses of ³H-labeled FX or ³H-labeled nivalenol [1]. FX administration resulted in a 5-fold higher peak plasma radioactivity (Cmax) and a 10-fold larger area under the plasma concentration–time curve (AUC) compared to NIV dosing. Radioactivity was excreted predominantly via urine in FX-treated mice but via feces in NIV-treated mice, indicating fundamentally different absorption pathways. HPLC analysis confirmed that FX is rapidly deacetylated to NIV by liver and kidney homogenates after absorption, establishing that the superior systemic exposure is driven by enhanced gastrointestinal absorption of the acetylated prodrug rather than slower elimination.

Oral PK in Mice
Head-to-head
Cmax ratio FX/NIV ≈ 5; AUC ratio FX/NIV ≈ 10
Urinary excretion dominant for FX, fecal for NIV
Supports oral prodrug toxicokinetic modeling
Male mice, single oral gavage, 3H-labeled compounds
toxicokinetics oral bioavailability ADME prodrug conversion

Intestinal Inflammatory Transcriptomics vs. DON

Whole-transcriptome microarray profiling of porcine intestinal explants exposed to FX versus DON revealed that FX induces quantitatively more potent intestinal inflammation and engages specific signaling pathways not targeted by DON [1]. While both mycotoxins down-regulated overlapping gene sets related to epithelial integrity, the study identified pathway-level divergence that persisted despite the two compounds sharing a common mechanism of ribosomal inhibition. The authors concluded that the molecular mechanisms of toxicity are 'similar in many ways' but emphasized specific pathways targeted by each mycotoxin, 'highlighting the need for specific mechanism-based risk assessments of Fusarium mycotoxins.' Direct quantitative fold-change transcript abundance data are available in the publication's supplementary datasets.

Intestinal Transcriptome
Head-to-head
FX: greater inflammatory gene induction magnitude and FX‑specific pathway activation vs. DON
Quantitative fold‑change data in study datasets
Supports mechanism-based risk assessment and FX biomarker discovery
Porcine jejunal explants, whole transcriptome microarray
transcriptomics intestinal toxicity inflammatory gene expression mechanistic differentiation

Respiratory Epithelial Cytotoxicity Profile

A side-by-side comparative study assessed the cytotoxicity of DON, NIV, and FX across four human respiratory epithelial models: primary nasal (hAECN) and bronchial (hAECB) cells, and immortalized bronchial (16HBE14o-) and alveolar (A549) cell lines [1]. FX was consistently the most toxic compound in all cell types tested. Notably, A549 alveolar cells exhibited marked resistance to all three mycotoxins, whereas primary nasal cells showed the highest overall sensitivity, highlighting cell-type-specific vulnerability. At low, occupationally relevant concentrations, FX also induced differential IL-6 and IL-8 cytokine release patterns compared to DON and NIV, with NIV and FX but not DON stimulating IL-6 release from hAECB and A549 cells at sub-cytotoxic concentrations.

Respiratory Epithelium
Head-to-head
FX highest cytotoxicity in all four cell types; induces IL‑6 and IL‑8 at sub‑cytotoxic levels in hAECB and A549 (not DON)
Supports inhalation toxicology study design and cytokine profiling
Primary nasal/bronchial cells; 16HBE14o‑, A549 lines; MTT, ELISA
inhalation toxicology respiratory epithelium occupational exposure cytokine release

In Vivo Lymphoid Apoptosis Induction

In an in vivo comparative study, 3-week-old male ICR mice received a single oral dose of FX, DON, NIV, or their binary/ternary mixtures and were sacrificed 12 hours post-exposure for histopathological and molecular analysis of lymphoid tissues [1]. FX-treated mice alone displayed marked nuclear condensation, lymphocyte fragmentation, and abundant TUNEL-positive and Caspase-3-positive apoptotic cells in the thymic cortex, germinal centers of Peyer's patches, and spleen. Strikingly, mice receiving binary (DON+FX, NIV+FX) or ternary (DON+NIV+FX) mixtures showed substantially less lymphoid apoptosis than FX-alone animals. FX mono-exposure significantly up-regulated Bax, Caspase-3, Caspase-9, and Trp53 mRNA expression in Peyer's patches and thymus, while mixture groups exhibited diminished pro-apoptotic gene induction. This negative interaction pattern indicates that FX's in vivo apoptotic potency is attenuated when co-administered with other type B trichothecenes.

In Vivo Lymphoid Apoptosis
Head-to-head
FX alone: marked thymic/Peyer’s patch apoptosis; Bax, Casp3, Casp9, Trp53 up‑regulation
Mixtures antagonize FX‑induced apoptosis
Supports in vivo immunotoxicity modeling with high signal‑to‑noise ratio
ICR mice, single oral dose, sacrifice 12 h, TUNEL/IHC/qPCR
in vivo immunotoxicity lymphoid apoptosis Peyer's patches caspase activation

FX Key Research & Application Scenarios


In Vitro Cytotoxicity Positive Control

FX's IC50 of 0.3 µM in SF-9 insect cells (158-fold below DON) and its consistent rank as the most potent type B trichothecene across human Jurkat T cells and respiratory epithelial models make it an ideal high-sensitivity positive control for cytotoxicity screening assays. Laboratories developing MTT-, LDH-, or BrdU-based bioassays for trichothecene detection can use FX at sub-micromolar concentrations to establish lower-bound sensitivity benchmarks and calibrate dose-response curves, reducing solvent interference inherent to the higher concentrations required for DON or NIV [4][2]. This application is supported by the direct head-to-head IC50 data established in Section 3.

In Vivo Immunotoxicity & Apoptosis Modeling

FX administered as a single oral gavage to mice induces robust, histologically confirmed lymphocyte apoptosis in thymus, Peyer's patches, and spleen, accompanied by significant up-regulation of Bax, Caspase-3, Caspase-9, and Trp53 mRNA—a phenotype that is markedly attenuated when FX is combined with other type B trichothecenes. Researchers requiring a reproducible, high-effect-size in vivo model of acute immunotoxicity or thymic atrophy should procure FX as a single agent to maximize experimental signal strength and minimize mixture antagonism confounding variables [4]. The comparative in vivo apoptosis data are detailed in Section 3, Evidence Items 2 and 6.

Toxicokinetics & Prodrug Conversion Research

FX's unique pharmacokinetic profile—delivering 5-fold higher Cmax and 10-fold higher AUC of nivalenol than direct NIV administration—makes it the compound of choice for oral bioavailability and prodrug metabolism studies involving type B trichothecenes. Investigators studying gastrointestinal absorption barriers, first-pass hepatic deacetylation, or renal conversion kinetics can use FX to probe the contribution of the 4-acetyl moiety to membrane permeability and systemic exposure, while simultaneously tracking the time course of NIV appearance as a metabolite biomarker [4]. This scenario is directly derived from the pharmacokinetic head-to-head evidence presented in Section 3, Evidence Item 3.

Inhalation Toxicology & Occupational Hazard Assessment

Given the higher cytotoxicity of FX over DON and NIV in all tested human respiratory epithelial cell types, and its ability to induce pro-inflammatory IL-6 and IL-8 release at sub-cytotoxic concentrations in primary nasal and bronchial cells, FX is the appropriate reference standard for inhalation toxicology studies targeting grain dust exposure scenarios. Procurement of FX (rather than DON alone) is warranted when the research objective is to model worst-case respiratory hazard or to differentiate compound-specific inflammatory pathway activation in airway epithelial models [4]. Supporting evidence is provided in Section 3, Evidence Item 5.

Application
Selection Property
Validation Focus
In vitro cytotoxicity screening
Reported steep dose‑response profile vs. DON/NIV
Comparative IC50 ranking across insect, T‑cell and respiratory models
In vivo immunotoxicity & apoptosis modeling
Single‑agent lymphoid apoptosis phenotype; mixture antagonism documented
Thymic/Peyer’s patch apoptosis endpoints and pro‑apoptotic gene expression
Toxicokinetics & prodrug conversion
Higher oral exposure and rapid deacetylation to NIV
Prodrug absorption, first‑pass metabolism, and AUC/Cmax comparisons
Inhalation toxicology research
Respiratory epithelial cytokine induction pattern distinct from DON
Cell‑type‑specific cytotoxicity and IL‑6/IL‑8 release in primary airway models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

48 linked technical documents
Explore Hub


Quote Request

Request a Quote for Fusarenone X

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.